Cas no 898753-16-7 (ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate)

Ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate is a fluorinated ketoester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a difluorophenyl moiety, which enhances electronic and steric properties, making it valuable for constructing complex molecules. The ester group provides reactivity for further functionalization, while the ketone offers a versatile handle for nucleophilic additions or reductions. The presence of fluorine atoms improves metabolic stability and bioavailability in drug development. This compound is particularly useful in medicinal chemistry for designing bioactive molecules with tailored properties. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate structure
898753-16-7 structure
Product Name:ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate
CAS No:898753-16-7
MF:C13H14F2O3
MW:256.245271205902
CID:872398
PubChem ID:24727396
Update Time:2025-06-07

ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate
    • ETHYL 5-(2,5-DIFLUOROPHENYL)-5-OXOVALERATE
    • 898753-16-7
    • MFCD01320286
    • DTXSID90645621
    • AKOS016023060
    • ETHYL5-(2,5-DIFLUOROPHENYL)-5-OXOVALERATE
    • MDL： MFCD01320286
    • Inchi： 1S/C13H14F2O3/c1-2-18-13(17)5-3-4-12(16)10-8-9(14)6-7-11(10)15/h6-8H,2-5H2,1H3
    • InChI Key： CIWMEDKQZABTAK-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1C(CCCC(=O)OCC)=O)F

Computed Properties

  • Exact Mass: 256.09100
  • Monoisotopic Mass: 256.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.189
  • Boiling Point: 343.9°C at 760 mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.48
  • PSA: 43.37000
  • LogP: 2.88090

ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 5-(2,5-difluorophenyl)-5-oxopentanoate Pricemore >>

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